Cas no 19733-56-3 (4-(Piperidin-3-yl)aniline)

• Product Name: 4-(Piperidin-3-yl)aniline
• CAS No: 19733-56-3
• MF: C₁₁H₁₆N₂
• MW: 176.258142471313
• MDL: MFCD11047425
• CID: 1034997
• PubChem ID: 24904214
• Update Time: 2025-05-21

4-(Piperidin-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-3-yl)aniline
• 4-PIPERIDIN-3-YLANILINE
• 3-(4-Aminophenyl)-piperidin
• 3-(4-aminophenyl)-piperidine
• 4-piperidin-3-yl-aniline
• AK130508
• KB-239168
• PubChem17304
• SureCN1421849
• 4-Piperidin-3-yl-phenylamine
• Benzenamine, 4-(3-piperidinyl)-
• 4-(3-piperidyl)phenylamine
• COUOFYDJUDASPJ-UHFFFAOYSA-N
• BCP19219
• FCH887673
• 2533AJ
• AX8251375
• DS-6671
• A919537
• SB35111
• DB-348833
• CS-0022444
• SY352532
• 19733-56-3
• SB47335
• DTXSID80647992
• SCHEMBL1421849
• SB46248
• (S)-4-(3-Piperidyl)aniline
• (R)-4-(3-Piperidyl)aniline
• MFCD11047425
• AKOS006308123
• MFCD20449091
• 3-(4-Aminophenyl)piperidine
• SY352533
• MFCD20458031
• AMY40369

• MDL： MFCD11047425
• Inchi： 1S/C11H16N2/c12-11-5-3-9(4-6-11)10-2-1-7-13-8-10/h3-6,10,13H,1-2,7-8,12H2
• InChI Key： COUOFYDJUDASPJ-UHFFFAOYSA-N
• SMILES： N1CCCC(C2C=CC(=CC=2)N)C1

Computed Properties

• Exact Mass: 176.131348519g/mol
• Monoisotopic Mass: 176.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• XLogP3: 1.4

4-(Piperidin-3-yl)aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on 4-(Piperidin-3-yl)aniline

4-(Piperidin-3-yl)aniline: A Comprehensive Overview

4-(Piperidin-3-yl)aniline (CAS No. 19733-56-3) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also known as N-(piperidin-3-yl)aniline, is characterized by its unique chemical structure, which combines an aniline moiety with a piperidine ring. The piperidine group, a six-membered saturated ring containing one nitrogen atom, contributes to the compound's versatility and reactivity.

Recent studies have highlighted the potential of 4-(Piperidin-3-yl)aniline in various applications, particularly in drug discovery and development. Its ability to act as a precursor for more complex molecules has made it a valuable intermediate in organic synthesis. For instance, researchers have explored its role in the synthesis of bioactive compounds, such as antidepressants and anticonvulsants, where its structural features play a crucial role in modulating pharmacological activity.

The synthesis of 4-(Piperidin-3-yl)aniline involves several methods, with the most common being the nucleophilic substitution reaction between aniline and piperidine derivatives. This reaction is typically carried out under specific conditions to ensure high yields and purity. The compound's stability and reactivity make it suitable for further functionalization, enabling the creation of derivatives with enhanced biological properties.

From a pharmacological perspective, 4-(Piperidin-3-yl)aniline has shown promising results in preclinical studies. Its ability to interact with various biological targets, such as serotonin receptors, has been extensively investigated. Recent findings suggest that this compound may possess antidepressant-like effects, making it a potential candidate for the development of novel therapeutic agents.

In addition to its pharmacological applications, 4-(Piperidin-3-yl)aniline has also been studied for its role in materials science. Researchers have explored its use as a building block for the synthesis of advanced materials, such as polymer-based composites and nanomaterials, where its structural integrity and reactivity are highly valued.

The compound's chemical properties, including its solubility, stability, and reactivity, have been thoroughly characterized using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into its behavior under various conditions, further enhancing its utility in both academic and industrial settings.

In conclusion, 4-(Piperidin-3-yl)aniline (CAS No. 19733-56-3) is a multifaceted compound with a wide range of applications in chemistry and pharmacology. Its unique structure, coupled with its versatile reactivity, continues to make it an area of active research. As new findings emerge, this compound is expected to play an even greater role in the development of innovative solutions across diverse scientific disciplines.